1-{[(2-Chloroethyl)amino]carbonyl}proline

• Molecular Formula: C8H13ClN2O3
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 1-(2-chloroethylcarbamoyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C8H13ClN2O3/c9-3-4-10-8(14)11-5-1-2-6(11)7(12)13/h6H,1-5H2,(H,10,14)(H,12,13)
• InChI Key: IARMLAPGWSUXIC-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)C(=O)NCCCl)C(=O)O

Description

1-{[(2-Chloroethyl)amino]carbonyl}proline, also known as CP-11, is a chemical compound that has been extensively studied for its potential therapeutic applications. CP-11 belongs to the family of proline analogs and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

1-{[(2-Chloroethyl)amino]carbonyl}proline exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the regulation of inflammation, pain, and fever. By inhibiting the activity of COX-2, 1-{[(2-Chloroethyl)amino]carbonyl}proline reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
1-{[(2-Chloroethyl)amino]carbonyl}proline has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit the growth of cancer cells, and protect against neurodegenerative diseases. 1-{[(2-Chloroethyl)amino]carbonyl}proline has also been found to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

1-{[(2-Chloroethyl)amino]carbonyl}proline has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its effects on COX-2 activity can be easily measured using biochemical assays. However, 1-{[(2-Chloroethyl)amino]carbonyl}proline has some limitations as well. It is not very water-soluble, which can make it difficult to administer in vivo. Additionally, 1-{[(2-Chloroethyl)amino]carbonyl}proline has not been extensively studied in humans, and its long-term safety and efficacy are not well-known.

Future Directions

There are several future directions for research on 1-{[(2-Chloroethyl)amino]carbonyl}proline. One area of interest is the potential application of 1-{[(2-Chloroethyl)amino]carbonyl}proline in the treatment of neurodegenerative diseases. Further studies are needed to determine the efficacy and safety of 1-{[(2-Chloroethyl)amino]carbonyl}proline in animal models of neurodegenerative diseases. Another area of interest is the development of more water-soluble analogs of 1-{[(2-Chloroethyl)amino]carbonyl}proline that can be easily administered in vivo. Finally, more studies are needed to determine the long-term safety and efficacy of 1-{[(2-Chloroethyl)amino]carbonyl}proline in humans.

Synthesis Methods

1-{[(2-Chloroethyl)amino]carbonyl}proline is synthesized by reacting proline with 2-chloroethyl isocyanate. The reaction takes place in the presence of a catalyst such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 1-{[(2-Chloroethyl)amino]carbonyl}proline.

Scientific Research Applications

1-{[(2-Chloroethyl)amino]carbonyl}proline has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties. 1-{[(2-Chloroethyl)amino]carbonyl}proline has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.